![molecular formula C17H16ClN3O2S B2542629 5-((3-chlorobenzyl)thio)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 899747-69-4](/img/structure/B2542629.png)
5-((3-chlorobenzyl)thio)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
The compound belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Pyrimidines are common in many natural products as well as synthetic drugs with various biological activities .
Molecular Structure Analysis
The compound has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a thioether (R-S-R’) linkage, where one of the R groups is a 3-chlorobenzyl group and the other R group is connected to the pyrimidine ring .Chemical Reactions Analysis
Pyrimidines can undergo various chemical reactions. For instance, nucleophilic aromatic substitution (SNAr) reaction is a general approach to synthesize a wide variety of pyrimidine derivatives .Scientific Research Applications
- Researchers have investigated the antibacterial and antimycobacterial properties of this compound. It exhibits inhibitory effects against bacterial strains, making it a potential candidate for combating infections .
- The compound has shown anti-inflammatory activity in preclinical studies. Its ability to modulate inflammatory pathways could be valuable for developing anti-inflammatory drugs .
- In vitro and in vivo studies suggest that 5-((3-chlorobenzyl)thio)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione may inhibit tumor growth. Further investigations are needed to understand its mechanism of action and potential clinical applications .
- Some studies indicate that this compound might have antidiabetic properties. Researchers have explored its impact on glucose metabolism and insulin sensitivity .
- The compound exhibits antioxidant effects, which could be relevant for preventing oxidative stress-related diseases .
- Preliminary data suggests that it may modulate allergic responses. Further research is necessary to validate this finding .
- Investigations have explored its antiviral activity against specific viruses. However, more studies are needed to establish its efficacy .
- Researchers have studied its effects on gastric ulcers. Understanding its impact on ulcer formation and healing mechanisms is crucial .
Antibacterial and Antimycobacterial Activity
Anti-Inflammatory Properties
Antitumor Potential
Antidiabetic Effects
Antioxidant Activity
Anti-Allergic Potential
Antiviral Properties
Ulcerogenic Activity
Future Directions
properties
IUPAC Name |
5-[(3-chlorophenyl)methylsulfanyl]-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O2S/c1-10-8-19-15-13(16(22)21(3)17(23)20(15)2)14(10)24-9-11-5-4-6-12(18)7-11/h4-8H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMTNYGIJNPAWFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1SCC3=CC(=CC=C3)Cl)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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